4-Bromo-3-nitrobiphenyl
Overview
Description
4-Bromo-3-nitrobiphenyl is a chemical compound with the molecular formula C12H8BrNO2 . It falls under the category of substituted biphenyls. The compound consists of a biphenyl core (two phenyl rings connected by a single bond) with a bromine atom at one position and a nitro group at another position on the aromatic rings .
Synthesis Analysis
The synthesis of 4-Bromo-3-nitrobiphenyl involves various methods, including electrophilic aromatic substitution reactions. One common approach is the bromination of 3-nitrobiphenyl using bromine or a brominating agent. The reaction typically occurs under acidic conditions, leading to the substitution of a hydrogen atom with a bromine atom .
Molecular Structure Analysis
The molecular structure of 4-Bromo-3-nitrobiphenyl consists of two phenyl rings connected by a single bond (biphenyl backbone). The bromine atom is attached to one of the phenyl rings, while the nitro group (-NO2) is attached to the other phenyl ring. The compound exhibits planar geometry due to the conjugation of the aromatic rings .
Chemical Reactions Analysis
- Cross-Coupling Reactions : The bromine atom can be used for Suzuki-Miyaura or Heck coupling reactions to form more complex molecules .
Physical And Chemical Properties Analysis
Scientific Research Applications
Synthesis and Catalytic Activities
- Selective Syntheses : 4-Bromo-3-nitrobiphenyl is synthesized using nitrogen dioxide/molecular oxygen as nitrating agents. Catalysts like zeolite HBEA-25 show high catalytic activities and selectivity in the production process (Chen Na, 2015).
Kinetics and Substituent Effects
- Kinetic Studies : The kinetics of piperidinodebromination of 4-bromo-3-nitrobiphenyl derivatives have been explored. Kinetic data correlated with modified Hammett relationships indicate complex reactions involving various substituents (G. Guanti et al., 1977).
Antitumor Properties
- Antitumour Evaluation : 4-Bromophenyl semicarbazone derivatives, closely related to 4-Bromo-3-nitrobiphenyl, demonstrate significant activity against breast MCF7 cell line and other human tumor cell lines. This indicates potential antitumor applications (S. Pandeya et al., 2002).
Chiral Resolution Studies
- Enantiomeric Resolution : Chiralpak IA columns have been used for the enantiomeric resolution of derivatives, illustrating the compound's utility in chiral studies and pharmaceutical research (I. Ali et al., 2016).
Pharmacokinetic and Metabolic Studies
- Metabolic Research : Studies on the metabolism of bromobiphenyls, a category including 4-Bromo-3-nitrobiphenyl, reveal insights into drug metabolism and potential therapeutic applications (J. Kohli et al., 1978).
Nitration Reactions
- Nitration in Sulfuric Acid : Research on nitration reactions in sulfuric acid showcases the compound's utility in chemical synthesis and transformation studies (K.-C. Chang et al., 1979).
Optical and Spectroscopic Studies
- Postfunctionalization for Optical Properties : The postfunctionalization of related compounds impacts optical and photophysical properties, indicating potential in materials science and photonics research (Yuning Li et al., 2002).
Structural Analysis and Modifications
- Crystal Structure Influence : Studies on the crystal structures of derivatives highlight the effects of structural modifications on molecular conformation and packing (N. Seidel et al., 2013).
Mechanism of Action
Future Directions
properties
IUPAC Name |
1-bromo-2-nitro-4-phenylbenzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8BrNO2/c13-11-7-6-10(8-12(11)14(15)16)9-4-2-1-3-5-9/h1-8H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NVBGNJFLYDTGTN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=C(C=C2)Br)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8BrNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10182068 |
Source
|
| Record name | 4-Bromo-3-nitrobiphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10182068 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-3-nitrobiphenyl | |
CAS RN |
27701-66-2 |
Source
|
| Record name | 4-Bromo-3-nitro-1,1′-biphenyl | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=27701-66-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Bromo-3-nitrobiphenyl | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0027701662 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Bromo-3-nitrobiphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10182068 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-bromo-3-nitrobiphenyl | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.044.183 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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